Cas no 88253-97-8 (Propanedioic acid, butylmethyl-, monomethyl ester, (S)-)

• Product Name: Propanedioic acid, butylmethyl-, monomethyl ester, (S)-
• CAS No: 88253-97-8
• MF: C₉H₁₅O₄
• MW: 187.213003396988
• CID: 639732
• PubChem ID: 71409691
• Update Time: 2025-04-19

Propanedioic acid, butylmethyl-, monomethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, butylmethyl-, monomethyl ester, (S)-
• (2S)-2-methoxycarbonyl-2-methylhexanoate
• DTXSID00829415
• (2S)-2-(Methoxycarbonyl)-2-methylhexanoate
• 88253-97-8

• Inchi： 1S/C9H16O4/c1-4-5-6-9(2,7(10)11)8(12)13-3/h4-6H2,1-3H3,(H,10,11)/p-1/t9-/m0/s1
• InChI Key： IMRWVSSSILYGAW-VIFPVBQESA-M
• SMILES： O(C)C([C@@](C(=O)[O-])(C)CCCC)=O

Computed Properties

• Exact Mass: 187.09703396g/mol
• Monoisotopic Mass: 187.09703396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų